Cas no 940992-44-9 (2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)
2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
- 940992-44-9
- 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
- STK874730
- AKOS001558287
- VU0609885-1
- F3309-0449
- 2-[(1E)-2-(4-ETHOXYPHENYL)ETHENYL]-5-[4-(THIOPHENE-2-CARBONYL)PIPERAZIN-1-YL]-1,3-OXAZOLE-4-CARBONITRILE
- (E)-2-(4-ethoxystyryl)-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile
- 2-[2-(4-Ethoxyphenyl)ethenyl]-5-[4-(2-thienylcarbonyl)-1-piperazinyl]-4-oxazolecarbonitrile
- 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C23H22N4O3S/c1-2-29-18-8-5-17(6-9-18)7-10-21-25-19(16-24)23(30-21)27-13-11-26(12-14-27)22(28)20-4-3-15-31-20/h3-10,15H,2,11-14H2,1H3
- InChI Key: KGICULRQFNNOFM-UHFFFAOYSA-N
- SMILES: O1C(N2CCN(C(C3SC=CC=3)=O)CC2)=C(C#N)N=C1C=CC1=CC=C(OCC)C=C1
Computed Properties
- Exact Mass: 434.14126175g/mol
- Monoisotopic Mass: 434.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 697.1±65.0 °C(Predicted)
- pka: 0.38±0.10(Predicted)
2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-0449-2μmol |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-5μmol |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-10μmol |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-20μmol |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-1mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3309-0449-2mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-3mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-4mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3309-0449-5mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3309-0449-10mg |
2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
940992-44-9 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
Introduction to 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 940992-44-9)
2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, with the CAS number 940992-44-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a substituted ethenyl group, a piperazine ring, and a thiophene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile involves a multi-step process that typically starts with the formation of the piperazine ring, followed by the introduction of the thiophene carbonyl group and the ethenyl substituent. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research and development activities.
In terms of its chemical properties, 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile exhibits excellent stability under standard laboratory conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for a wide range of experimental protocols. The compound's solubility profile is crucial for its application in biological assays and drug delivery systems.
The biological activity of 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of certain kinases involved in inflammatory pathways, such as MAPK and JAK/STAT. Additionally, it demonstrates cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.
One of the key mechanisms by which 2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-y l -1 ,3 -oxazole - 4 -carbonitrile exerts its anti-cancer effects is through the induction of apoptosis. Studies have shown that it can trigger the intrinsic apoptotic pathway by activating caspases and disrupting mitochondrial function. This mechanism is particularly important for its potential use in cancer therapy, as it can help overcome resistance to conventional chemotherapeutic agents.
Beyond its direct biological activities, 2-(E)-2-(4 - ethoxyphen yl )et hen y l - 5 - 4 -( thi oph ene - 2 - carb ony l )pip erazi n - 1 - y l - 1 ,3 - ox azol e - 4 - carbonitrile has also been explored for its potential as a lead compound in drug discovery. Its unique structure provides a scaffold for further chemical modifications aimed at enhancing its potency and selectivity. For instance, researchers have investigated the effects of substituting different functional groups on the piperazine ring or the thiophene moiety to optimize its pharmacological properties.
In preclinical studies, 2 -( E ) - 2 -( 4 - eth oxy phen yl )et hen y l - 5 - 4 -( thi oph ene - 2 - carb ony l )pip erazi n - 1 - y l - 1 ,3 - ox azol e - 4 - carbonitrile has shown promising results in animal models of inflammation and cancer. It effectively reduces inflammation markers such as TNF-alpha and IL-6 in murine models of inflammatory diseases. In cancer models, it has demonstrated significant tumor growth inhibition without causing severe side effects.
The safety profile of 2 -( E ) - 2 -( 4 - eth oxy phen yl )et hen y l - 5 - 4 -( thi oph ene - 2 - carb ony l )pip erazi n - 1 - y l - 1 ,3 - ox azol e - 4 - carbonitrile is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.
In conclusion, 2 -( E ) - 2 -( 4 - eth oxy phen yl )et hen y l - 5 - 4 -( thi oph ene – 2 – carb ony l )pip erazi n – 1 – y l – 1 ,3 – ox azol e – 4 – carbonitrile (CAS No .9 40992–4–9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
940992-44-9 (2-(E)-2-(4-ethoxyphenyl)ethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)